Cas no 865593-85-7 (4-fluorophenyl 2,3,4-trimethylbenzene-1-sulfonate)

• Product Name: 4-fluorophenyl 2,3,4-trimethylbenzene-1-sulfonate
• CAS No: 865593-85-7
• MF: C₁₅H₁₅FO₃S
• MW: 294.341206789017
• CID: 6571950
• Update Time: 2025-10-31

4-fluorophenyl 2,3,4-trimethylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-fluorophenyl 2,3,4-trimethylbenzene-1-sulfonate
• (4-fluorophenyl) 2,3,4-trimethylbenzenesulfonate

• Inchi： 1S/C15H15FO3S/c1-10-4-9-15(12(3)11(10)2)20(17,18)19-14-7-5-13(16)6-8-14/h4-9H,1-3H3
• InChI Key： AVDAFKJSLJKEQI-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC=C(F)C=C2)(=O)=O)=CC=C(C)C(C)=C1C

Additional information on 4-fluorophenyl 2,3,4-trimethylbenzene-1-sulfonate

Comprehensive Overview of 4-fluorophenyl 2,3,4-trimethylbenzene-1-sulfonate (CAS No. 865593-85-7)

4-fluorophenyl 2,3,4-trimethylbenzene-1-sulfonate, with the CAS registry number 865593-85-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This sulfonate ester, characterized by its unique fluorophenyl and trimethylbenzene structural motifs, serves as a versatile intermediate in synthetic chemistry. Its molecular architecture combines the electron-withdrawing properties of the fluorine substituent with the steric effects of the trimethyl groups, making it a valuable building block for designing advanced functional materials and bioactive molecules.

In recent years, the demand for fluorinated aromatic compounds like 4-fluorophenyl 2,3,4-trimethylbenzene-1-sulfonate has surged due to their applications in drug discovery and agrochemical development. Researchers frequently search for "sulfonate esters in medicinal chemistry" or "fluorophenyl derivatives synthesis," reflecting the compound's relevance in modern organic synthesis. Its stability under mild reaction conditions and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) make it a preferred choice for constructing complex molecular frameworks. The compound's CAS No. 865593-85-7 is often referenced in patent literature, particularly in contexts involving "high-performance polymer precursors" or "photoacid generators for lithography."

From an industrial perspective, 4-fluorophenyl 2,3,4-trimethylbenzene-1-sulfonate aligns with the growing focus on "green chemistry" and "sustainable synthesis." Its efficient preparation via catalytic methods minimizes waste generation—a key concern for environmentally conscious manufacturers. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, addressing common queries like "how to characterize sulfonate esters." Furthermore, the compound's thermal stability (>200°C) positions it as a candidate for "high-temperature material applications," a trending topic in advanced material science forums.

The pharmacological potential of fluorinated sulfonates has also driven interest in this compound. While not directly bioactive, its derivatives show promise in "targeted drug delivery systems"—a hot topic in nanomedicine. The 2,3,4-trimethyl moiety enhances lipophilicity, a property frequently searched in relation to "blood-brain barrier penetration" studies. Recent publications highlight its utility in creating "prodrug linkers," particularly for anticancer agents where controlled release mechanisms are critical.

Quality control protocols for CAS No. 865593-85-7 emphasize compliance with "ICH guidelines"—another frequently searched term in pharmaceutical circles. Reputable suppliers provide detailed "certificates of analysis" covering residual solvents and heavy metal content, addressing regulatory concerns in "GMP synthesis." The compound's shelf life under nitrogen atmosphere exceeds 24 months, making it a reliable reagent for long-term research projects investigating "structure-activity relationships" in drug design.

In material science applications, the 4-fluorophenyl group contributes to dielectric properties, relevant to searches for "low-k dielectric materials" in semiconductor manufacturing. The compound's crystalline form (melting point 98-102°C) allows for precise formulation in "organic electronic devices," a rapidly growing field. Researchers comparing "sulfonate vs. carboxylate esters" often cite its superior hydrolytic stability—an advantage for aqueous processing conditions.

Emerging studies explore the compound's role in "click chemistry" applications, particularly with azide-functionalized partners. This aligns with industry demands for modular synthesis approaches, as seen in searches for "bioorthogonal chemistry reagents." The trimethylbenzene core also facilitates π-stacking interactions, a property leveraged in "organic photovoltaic" research—another trending topic in renewable energy discussions.

For synthetic chemists, troubleshooting guides often reference 865593-85-7 when addressing "sulfonation reaction optimization" or "protecting group strategies." The compound's compatibility with microwave-assisted synthesis (reducing reaction times from hours to minutes) responds to the demand for "high-throughput organic synthesis" methodologies. Safety data sheets emphasize standard organic lab precautions, with no special hazards beyond typical sulfonate esters—a point clarified in "chemical handling FAQs" across research platforms.

As regulatory landscapes evolve, documentation for 4-fluorophenyl 2,3,4-trimethylbenzene-1-sulfonate increasingly includes "REACH compliance" data, addressing EU market requirements. Environmental fate studies (e.g., OECD 301 biodegradability tests) cater to queries about "eco-friendly chemical design." The compound's logP value (~3.2) frequently appears in discussions comparing "molecular property prediction tools," reflecting computational chemists' interest in structure-property relationships.

Looking ahead, innovations in "continuous flow chemistry" may further enhance the production scalability of this sulfonate. Its role in "metal-organic frameworks" (MOFs) functionalization is another active research frontier. With multidisciplinary applications spanning from "peptide modification" to "liquid crystal formulations, CAS No. 865593-85-7 exemplifies how targeted molecular design can address diverse technological challenges while meeting stringent safety and sustainability criteria demanded by contemporary science.